Cas no 1001203-26-4 (6-Methoxy-benzobthiophene-2-carbaldehyde)

• Product Name: 6-Methoxy-benzobthiophene-2-carbaldehyde
• CAS No: 1001203-26-4
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD11101038
• CID: 2145697
• PubChem ID: 55265085
• Update Time: 2025-10-28

6-Methoxy-benzobthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methoxybenzo[b]thiophene-2-carbaldehyde
• 6-Methoxy-benzo[b]thiophene-2-carbaldehyde
• 6-methoxy-1-benzothiophene-2-carbaldehyde
• VHVRCXIIFVHBFI-UHFFFAOYSA-N
• Benzo[b]thiophene-2-carboxaldehyde, 6-methoxy-
• DB-296617
• F72981
• CS-0340018
• MFCD11101038
• 1001203-26-4
• 6-Methoxybenzo[b]thiophene-2-carboxaldehyde
• BQB20326
• AKOS006308153
• 2-Formyl-6-methoxybenzo[b]thiophene
• SCHEMBL13632617
• 6-Methoxy-benzobthiophene-2-carbaldehyde

• MDL： MFCD11101038
• Inchi： 1S/C10H8O2S/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-6H,1H3
• InChI Key： VHVRCXIIFVHBFI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 192.02450067g/mol
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Methoxy-benzobthiophene-2-carbaldehyde

Comprehensive Overview of 6-Methoxy-benzobthiophene-2-carbaldehyde (CAS No. 1001203-26-4): Properties, Applications, and Industry Insights

6-Methoxy-benzobthiophene-2-carbaldehyde (CAS No. 1001203-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene derivative features a methoxy group at the 6-position and an aldehyde functional group at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Its unique molecular structure contributes to its reactivity, enabling applications in drug discovery, agrochemicals, and advanced material design.

The growing demand for heterocyclic compounds like 6-Methoxy-benzobthiophene-2-carbaldehyde is driven by their role in developing small-molecule therapeutics. Researchers frequently search for "benzothiophene derivatives in drug discovery" or "CAS 1001203-26-4 applications," reflecting its relevance in targeting kinases and GPCRs. Recent studies highlight its potential in designing selective enzyme inhibitors, particularly in oncology and inflammation research, aligning with the trending focus on precision medicine.

From a synthetic chemistry perspective, the aldehyde functionality in this compound allows for diverse transformations, including condensation reactions to form Schiff bases or reductive amination for pharmacophore development. Industry professionals often inquire about "scalable synthesis of 6-Methoxy-benzobthiophene-2-carbaldehyde" or "purification methods for CAS 1001203-26-4," underscoring the need for optimized production protocols. Advanced techniques like continuous flow chemistry are being explored to improve yield and sustainability.

In material science, this compound serves as a precursor for organic semiconductors and luminescent materials. The π-conjugated system of the benzothiophene core enhances charge transport properties, making it valuable for OLED technologies—a hot topic in "green electronics" discussions. Its derivatization into metal-organic frameworks (MOFs) also shows promise for sensor applications, addressing the rising demand for environmental monitoring solutions.

Quality control of 6-Methoxy-benzobthiophene-2-carbaldehyde requires rigorous analytical validation. Common queries include "HPLC analysis of CAS 1001203-26-4" and "spectroscopic characterization methods." Modern techniques like LC-MS and 2D NMR ensure batch-to-batch consistency, critical for regulatory compliance in pharmaceutical applications. Stability studies under various conditions (pH, temperature) are equally important for industrial adoption.

The commercial landscape for this compound reflects broader trends in fine chemical supply chains. With increasing interest in "custom synthesis services" and "high-purity intermediates," suppliers are emphasizing GMP-compliant manufacturing and documentation transparency. The compound's pricing often correlates with purity grades (>98% vs. >99%), a key consideration for researchers comparing "CAS 1001203-26-4 suppliers."

Environmental and safety assessments of 6-Methoxy-benzobthiophene-2-carbaldehyde follow green chemistry principles. While not classified as hazardous under major regulatory frameworks, proper handling of aldehyde-containing compounds remains essential. Safety data sheets typically recommend inert atmosphere storage to prevent oxidation—a practical insight frequently searched by laboratory personnel.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a template for covalent inhibitors. The intersection of computational chemistry and experimental validation could accelerate structure-activity relationship (SAR) studies, particularly for neglected disease targets. Such advancements would further solidify the role of CAS 1001203-26-4 in cutting-edge scientific endeavors.